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Compound of Interest

Compound Name: Triforine

Cat. No.: B15581561

Technical Support Center: Optimizing Triforine
Application

This technical support center provides researchers, scientists, and drug development
professionals with detailed guidance on optimizing Triforine application intervals for effective
disease control in experimental settings.

Frequently Asked Questions (FAQSs)

Q1: What is Triforine and what is its mode of action?

Triforine is a systemic, protectant fungicide with both protective and curative properties.[1][2]
[3] It belongs to the Demethylation Inhibitors (DMIs) or Sterol Biosynthesis Inhibitors (SBIs)
class of fungicides, categorized under FRAC Group 3.[1] Its mode of action involves the
inhibition of the C14-demethylase enzyme, which is essential for the biosynthesis of ergosterol,
a critical component of fungal cell membranes.[1][4] This disruption of sterol production
compromises the integrity of the fungal cell membrane, ultimately inhibiting fungal growth.[5][6]
Upon application, Triforine is absorbed by the plant's leaves and translocated within the plant's
tissues, offering systemic protection.[1][3][7][8]
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Diagram 1: Mode of action for Triforine as a DMI fungicide.

Q2: What is a typical application interval for Triforine and what are the recommended rates?

The optimal application interval and rate for Triforine are highly dependent on the crop, target
pathogen, and local environmental conditions. It is crucial to consult the product label for
specific instructions.[2] The following tables provide a summary of typical application intervals
and rates for various crops.

Table 1: Triforine Application Intervals for Disease Control

Crop Target Disease(s) Typical Application Interval

Black Spot, Powdery Mildew,

Roses 7-10 days[3][9][10][11]
Rust
Apples Powdery Mildew 10-14 days[10]
Eradicant spray within 72
Apples Black Spot (Scab) ) )
hours of infection start[10]
Stone Fruit (Peaches, 3 sprays at 5, 3, and 1 week
. Brown Rot
Nectarines, etc.) before harvest[10]
Stone Fruit (Peaches, ] Apply at early blossom, early
] Blossom Blight
Nectarines, etc.) petal fall, and shuck fall[10]

10-14 days, starting at bud

Blueberries Mummyberry
break[12][13]

Table 2: Triforine Application Rates for Selected Crops
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Crop Target Disease(s) Application Rate

1L per 1,000 L of water or 15

Roses & Ornamentals Powdery Mildew, Black Spot mL per 1 L of water[8][9][11]
[12]

Apples Powdery Mildew, Black Spot 120 mL per 100 L of water[10]
Stone Fruit (Peaches, 75-100 mL per 100 L of

] Brown Rot
Nectarines, etc.) water[10]
Blueberries (Eastern Canada) Mummyberry 1.7 to 3 L per hectare[12]
Saskatoon Berries Rust, Leaf & Berry Spot 3 L per hectare[12][13]

Q3: What factors can influence the optimal application interval?
Several factors can affect the required frequency of Triforine application:

Disease Pressure: In periods of high disease pressure, shorter intervals between
applications may be necessary to maintain control.

Environmental Conditions: Rainfall can wash the fungicide from plant surfaces, potentially
requiring a re-application. Conversely, for systemic fungicides like Triforine, application
during conditions that promote slow drying (e.g., calm, cloudy days) can maximize uptake.
[14] However, labels often caution against application in abnormally hot, cold, or slow-drying
conditions to avoid potential phytotoxicity.[3][9][11]

Plant Growth Rate: Triforine is translocated within the plant, but it does not protect new
growth that emerges after the application.[3] During periods of rapid plant growth, more
frequent applications may be needed to protect new foliage.

Fungicide Resistance: To delay the development of fungicide resistance, it is critical to rotate
Triforine (a Group 3 fungicide) with fungicides from different chemical groups that have
different modes of action.[10][12] Product labels may specify a maximum number of
applications per season.[10][12]

Q4: Are there known issues with Triforine resistance?
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Yes. As with other single-site mode of action fungicides, there is a risk of fungal populations
developing resistance to Triforine.[12] Any fungal population may contain individuals that are
naturally resistant.[12] Repeated use of fungicides from the same group (Group 3) can lead to
the selection of these resistant individuals, eventually causing a loss of disease control.[12] To
manage this risk, it is essential to follow resistance management strategies, such as rotating
with different fungicide groups and integrating other control practices as part of an Integrated
Pest Management (IPM) program.[12]

Troubleshooting Guides
Problem: Poor disease control despite following the recommended application interval.

Q: I am not seeing the expected level of disease control after applying Triforine at the
recommended interval. What are the potential causes and how can | troubleshoot this?

A: Several factors could be contributing to reduced efficacy. A systematic approach to
troubleshooting is recommended.

Diagram 2: Troubleshooting workflow for poor disease control.

Problem: Phytotoxicity symptoms observed on plants after application.

Q: My plants are showing signs of damage (e.g., leaf burn, discoloration) after Triforine
application. What could be the cause?

A: Phytotoxicity can occur under certain conditions. Consider the following potential causes:

« Incorrect Application Rate: Mixing the concentrate at a higher rate than recommended can
lead to plant injury. Double-check all calculations and measurements.

e Environmental Conditions: Applying Triforine during periods of abnormally hot, cold, or slow-
drying weather can increase the risk of phytotoxicity.[3][9][11]

e Tank Mixing Incompatibility: While Triforine is compatible with some other products, mixing it
with unlisted or incompatible chemicals can cause serious damage.[9] Always perform a jar
test to check for physical compatibility before mixing in a spray tank.
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» Use of Additives: Product labels for Triforine often explicitly state NOT to use a wetting
agent or surfactant, as this may cause excessive runoff and could lead to phytotoxicity.[9][10]

e Plant Sensitivity: Certain plant species or varieties may be more sensitive to Triforine. For
example, some labels advise against use on ‘Golden Delicious' or 'Cox's Orange Pippin’
apples.[10]

Experimental Protocols
Protocol: Standard Fungicide Efficacy Trial

This protocol outlines a generalized methodology for conducting a field trial to evaluate the
efficacy of different Triforine application intervals.

o Experimental Design:
o Use a Randomized Complete Block Design (RCBD) with a minimum of four replications.

o Include an untreated control group (no fungicide application) and a vehicle control group
(sprayed with water/solvent only) for baseline comparison.

o Treatment groups should consist of different Triforine application intervals (e.g., 7-day, 10-
day, 14-day) at the label-recommended rate.

¢ Plot Establishment:

o Establish plots of a uniform size, ensuring a buffer zone between plots to minimize spray
drift.

o Plant a susceptible host variety to ensure adequate disease pressure.

o If natural infection is unreliable, plots may need to be artificially inoculated with the target
pathogen.

e Fungicide Application:

o Calibrate spray equipment (e.g., backpack sprayer, tractor-mounted sprayer) to ensure
accurate and uniform application volume.[15]
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o Begin applications preventatively or at the very first sign of disease, as determined by
regular scouting.

o Apply treatments according to the pre-defined intervals for the duration of the trial period
when disease is active.

o Record environmental conditions (temperature, humidity, wind speed) during each
application.

» Data Collection:
o Conduct disease assessments at regular intervals (e.g., weekly).

o Assess disease severity using a standardized rating scale (e.g., percentage of leaf area
affected, number of lesions per leaf).

o At the end of the trial, collect yield and quality data (e.g., fruit weight, number of
marketable fruits).

 Statistical Analysis:

o Analyze data on disease severity and yield using Analysis of Variance (ANOVA)
appropriate for an RCBD to determine if there are significant differences between the
treatment intervals.[1]

o If significant differences are found, use a mean separation test (e.g., Tukey's HSD) to
compare the different application intervals.
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Diagram 3: Generalized workflow for a fungicide efficacy trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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